Cas no 1040658-73-8 (4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine
• CAS No: 1040658-73-8
• MF: C₁₉H₁₃ClFN₃S
• MW: 369.843024969101
• CID: 5383828
• Update Time: 2025-06-20

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloro-4-fluorophenyl)methylsulfanyl]-2-phenylpyrazolo[1,5-a]pyrazine
• 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H13ClFN3S/c20-16-10-15(21)7-6-14(16)12-25-19-18-11-17(13-4-2-1-3-5-13)23-24(18)9-8-22-19/h1-11H,12H2
• InChI Key： CBSMRNGLBNODFD-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN=C2SCC1=CC=C(F)C=C1Cl

Additional information on 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine

Introduction to 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine (CAS No. 1040658-73-8)

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1040658-73-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a pyrazolo[1,5-a]pyrazine core adorned with functional groups such as 2-chloro-4-fluorophenyl and methylsulfanyl, makes it a compelling candidate for further exploration in medicinal chemistry.

The< strong>pyrazolo[1,5-a]pyrazine scaffold is renowned for its versatility and has been extensively studied for its potential applications in drug discovery. This particular derivative, with its unique substitution pattern, has shown remarkable promise in preclinical studies, particularly in the context of targeting various disease pathways. The presence of both chloro and fluoro substituents on the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for further optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate complex biological processes. The< strong>4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine molecule has emerged as a key player in this landscape due to its ability to interact with multiple biological targets. Specifically, studies have indicated that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

The< strong>methylsulfanyl group attached to the pyrazole ring is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity. This functional group contributes to the compound's overall pharmacokinetic profile, ensuring better absorption and reduced toxicity. The< strong>2-chloro-4-fluorophenyl moiety further enhances the molecule's interaction with biological targets by providing additional points of contact within the binding site.

One of the most exciting aspects of this compound is its potential application in the treatment of oncological disorders. Preclinical studies have demonstrated that< strong>4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The compound's ability to disrupt these pathways without significant off-target effects makes it a promising candidate for further development into an anticancer therapeutic.

In addition to its oncological potential, this molecule has also shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The< strong>4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine compound has been found to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. This mechanism of action suggests that it could be an effective treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>pyrazolo[1,5-a]pyrazine scaffold is not only versatile but also highly adaptable for structural modifications. Researchers have been exploring various derivatives of this core structure to enhance their pharmacological properties. By introducing different functional groups or altering the substitution pattern, scientists can fine-tune the biological activity of these compounds. The< strong>methylsulfanyl group is particularly amenable to such modifications, allowing for the creation of novel analogs with improved efficacy and selectivity.

The synthesis of< strong>4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 2-chloro-4-fluorobenzyl bromide and 2-phenylpyrazolo[1,5-a]pyrazine. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired product.

The use of advanced synthetic techniques has enabled researchers to produce high-purity samples of this compound for further study. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity and purity of the synthesized material. These analytical methods ensure that researchers have reliable samples for their pharmacological investigations.

In conclusion,< strong>4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-phenylpyrazolo[1,5-a]pyrazine (CAS No. 1040658-73-8) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against some of humanity's most challenging health issues.